Cas no 20278-99-3 (ammonium 3,5-dinitro-o-cresolate)

ammonium 3,5-dinitro-o-cresolate structure
20278-99-3 structure
Product Name:ammonium 3,5-dinitro-o-cresolate
CAS No:20278-99-3
MF:C7H9N3O5
MW:215.163461446762
CID:909456
PubChem ID:44151379
Update Time:2025-04-19

ammonium 3,5-dinitro-o-cresolate Chemical and Physical Properties

Names and Identifiers

    • ammonium 3,5-dinitro-o-cresolate
    • azanium,2-methyl-3,5-dinitrophenolate
    • 20278-99-3
    • EINECS 243-670-1
    • Inchi: 1S/C7H6N2O5.H3N/c1-4-6(9(13)14)2-5(8(11)12)3-7(4)10;/h2-3,10H,1H3;1H3
    • InChI Key: JFJVGFDLHBZUCX-UHFFFAOYSA-N
    • SMILES: [O-]C1=CC(=CC(=C1C)[N+](=O)[O-])[N+](=O)[O-].[NH4+]

Computed Properties

  • Exact Mass: 261.05973
  • Monoisotopic Mass: 215.05422040g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 245
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 116Ų

Experimental Properties

  • PSA: 183.14
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